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Compound Name:
YTTERBIUM(III) CHLORIDE

HEXAHYDRATE

Cat. No.: B1148365 Get Quote

Technical Support Center: Ytterbium(III) Chloride
Hexahydrate
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the handling and storage of moisture-sensitive

Ytterbium(III) chloride hexahydrate.

Frequently Asked Questions (FAQs)
Q1: What is Ytterbium(III) chloride hexahydrate and what does it look like?

Ytterbium(III) chloride hexahydrate (YbCl₃·6H₂O) is a white or colorless crystalline solid.[1][2]

It is a hydrated form of ytterbium chloride and is known to be hygroscopic, meaning it readily

absorbs moisture from the atmosphere.[3]

Q2: Why is it crucial to handle Ytterbium(III) chloride hexahydrate in a moisture-free

environment?

Ytterbium(III) chloride hexahydrate is highly sensitive to moisture.[4] Exposure to humid air

can lead to the absorption of excess water, causing the crystals to deliquesce (dissolve in the

absorbed water) and potentially affecting its chemical reactivity and physical properties. This

can compromise the accuracy and reproducibility of experiments. For instance, the catalytic
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activity of Lewis acids like Ytterbium(III) chloride can be significantly diminished by the

presence of water.

Q3: How should I properly store Ytterbium(III) chloride hexahydrate?

To maintain its integrity, Ytterbium(III) chloride hexahydrate should be stored in a tightly

sealed container in a dry, cool, and well-ventilated place.[5] Storing it under an inert

atmosphere, such as nitrogen or argon, is highly recommended to prevent contact with

moisture.[5] A desiccator containing a suitable drying agent (e.g., Drierite or silica gel) can also

provide a sufficiently dry environment for storage.

Q4: What are the visible signs of moisture contamination in Ytterbium(III) chloride
hexahydrate?

The primary sign of moisture contamination is a change in the physical appearance of the

compound. The initially distinct crystals or powder may become clumped, sticky, or even form a

solution-like slurry. Discoloration may also occur, although this is less common.

Q5: Can I use Ytterbium(III) chloride hexahydrate that has been exposed to moisture?

Using moisture-contaminated Ytterbium(III) chloride hexahydrate is generally not

recommended as the exact composition and reactivity of the material will be unknown. This can

lead to inconsistent and unreliable experimental results. For applications where the water

content is not critical, it might be possible to use it, but for most sensitive reactions, fresh,

properly handled material should be used.

Troubleshooting Guide
This guide addresses common issues encountered when working with Ytterbium(III) chloride
hexahydrate.

Problem 1: The Ytterbium(III) chloride hexahydrate in the bottle appears clumped or wet.

Possible Cause: The container was not sealed properly, or it was opened in a humid

environment, leading to moisture absorption.

Solution:
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Assess the extent of the damage: If only a small portion is affected, you may be able to

carefully separate the dry material for use.

Drying (with caution): For less sensitive applications, you can try drying the material under

a high vacuum at a slightly elevated temperature. However, be aware that this may not

fully restore the original quality of the reagent. The melting point of the hexahydrate is

around 180°C with decomposition, so heating should be done cautiously.[4][6]

Use fresh material: For best results and to ensure the reliability of your experiment, it is

always advisable to use a fresh, unopened container of the reagent.

Problem 2: A reaction catalyzed by Ytterbium(III) chloride hexahydrate is giving low or no

yield.

Possible Cause 1: Inactive catalyst due to moisture. Water can deactivate Lewis acid

catalysts like Ytterbium(III) chloride.

Solution: Ensure all glassware is rigorously dried (oven-dried or flame-dried under

vacuum) and the reaction is performed under a dry, inert atmosphere (nitrogen or argon).

Use anhydrous solvents.

Possible Cause 2: Impure starting materials. The presence of impurities in your reactants

can interfere with the catalytic cycle.

Solution: Purify your starting materials before use.

Possible Cause 3: Incorrect reaction conditions. Temperature, reaction time, and solvent can

all play a critical role.

Solution: Consult the literature for the specific reaction you are performing to ensure the

conditions are optimized.

Problem 3: Ytterbium(III) chloride hexahydrate is difficult to weigh accurately due to its

hygroscopic nature.

Possible Cause: The material is rapidly absorbing moisture from the air during weighing.
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Solution:

Work quickly: Minimize the time the container is open to the atmosphere.

Use a glove box: The most reliable method for handling highly hygroscopic reagents is to

use a glove box with a dry, inert atmosphere.

Weighing by difference: Pre-weigh a sealed vial containing the approximate amount of

reagent needed. Quickly transfer the reagent to the reaction vessel under an inert gas

flow, and then re-weigh the vial to determine the exact amount transferred.

Quantitative Data
The following table summarizes key quantitative data for Ytterbium(III) chloride hexahydrate.

Property Value Source

Molecular Formula YbCl₃·6H₂O [6]

Molecular Weight 387.49 g/mol [6]

Appearance
White to colorless crystals or

powder
[1][2]

Melting Point 180 °C (decomposes) [4][6]

Density 2.58 g/cm³ at 25 °C [4]

Solubility in 96.8% Ethanol

47.76 g/100g at 20°C49.60

g/100g at 40°C58.31 g/100g at

60°C

[2]

Solubility in Water Soluble [1]

Note: Specific solubility data for Ytterbium(III) chloride hexahydrate in water at various

temperatures is not readily available in the literature. It is recommended to determine this

experimentally for specific applications.

Experimental Protocols
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Representative Experimental Protocol: Ytterbium(III)
Chloride Catalyzed Pictet-Spengler Reaction
The Pictet-Spengler reaction is a powerful method for synthesizing tetrahydro-β-carbolines,

which are common motifs in natural products and pharmaceuticals. Ytterbium(III) chloride can

act as a Lewis acid catalyst for this reaction.[7]

Reaction:

Tryptamine + Aldehyde → Tetrahydro-β-carboline

Materials:

Ytterbium(III) chloride hexahydrate

Tryptamine

An appropriate aldehyde (e.g., benzaldehyde)

Anhydrous solvent (e.g., dichloromethane or acetonitrile)

Inert gas (Nitrogen or Argon)

Standard laboratory glassware (oven-dried)

Magnetic stirrer

Procedure:

Preparation: Under an inert atmosphere, add tryptamine (1.0 mmol) and a magnetic stir bar

to an oven-dried round-bottom flask.

Dissolution: Add anhydrous solvent (10 mL) to the flask and stir until the tryptamine is fully

dissolved.

Catalyst Addition: In a separate vial, weigh Ytterbium(III) chloride hexahydrate (0.1 mmol,

10 mol%) and quickly add it to the reaction mixture.
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Aldehyde Addition: Slowly add the aldehyde (1.0 mmol) to the reaction mixture.

Reaction: Stir the reaction at room temperature and monitor its progress using Thin Layer

Chromatography (TLC). The reaction time can vary from a few hours to 24 hours depending

on the substrates.[7]

Work-up: Once the reaction is complete, quench the reaction with a saturated aqueous

solution of sodium bicarbonate. Extract the product with an organic solvent (e.g., ethyl

acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate,

filter, and concentrate under reduced pressure.

Purification: The crude product can be purified by column chromatography on silica gel.

Visualizations
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Workflow for Handling Ytterbium(III) Chloride Hexahydrate

Receive Container of YbCl3·6H2O

Inspect Container Seal and Appearance

Seal Intact & Material Appears Dry?

Material is Clumped or Wet

No

Store in a Desiccator or Glove Box

Yes

Discard or Attempt to Dry (Use with Caution) Weighing Procedure

Ideal: Weigh in a Glove Box Alternative: Weigh Quickly in Air

Set up Reaction Under Inert Atmosphere

Proceed with Experiment

Click to download full resolution via product page

Caption: A flowchart outlining the proper handling of Ytterbium(III) chloride hexahydrate.
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Troubleshooting Guide for a YbCl3-Catalyzed Reaction

Low or No Product Yield

Was the Reaction Run Under Anhydrous Conditions?

No

No

Yes

Yes

Ensure Glassware is Oven-Dried and Use Anhydrous Solvents Are the Starting Materials Pure?

No

No

Yes

Yes

Purify Starting Materials Are the Reaction Conditions (Temp, Time) Optimal?

No

No

Yes

Yes

Consult Literature to Optimize Conditions Investigate Other Factors (e.g., Stoichiometry)

Click to download full resolution via product page

Caption: A troubleshooting workflow for low-yield Ytterbium(III) chloride catalyzed reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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